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Introduction:

TDI-10229 is a potent and orally bioavailable inhibitor of soluble adenylyl cyclase (sAC), also

known as ADCY10.[1][2][3][4] It demonstrates nanomolar inhibition of sAC in both biochemical

and cellular assays, making it a valuable tool for in vivo interrogation of sAC-mediated

biological processes.[1][2][3][4] These application notes provide an overview of recommended

dosages, administration routes, and detailed protocols for utilizing TDI-10229 in mouse studies,

based on currently available data.

Data Presentation
Table 1: In Vivo Dosage and Administration of TDI-10229 in Mice
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Dosage
Administration
Route

Vehicle Study Type Reference

5 mg/kg Oral (p.o.) Not specified
Pharmacokinetic

Analysis
[2]

20 mg/kg Oral (p.o.) Not specified
Pharmacokinetic

Analysis
[2]

50 mg/kg Oral (p.o.)
DMSO:PEG

400:PBS (1:4:5)

Efficacy (Sperm

Motility)
[5]

50 mg/kg
Intraperitoneal

(i.p.)

DMSO:PEG

400:PBS (1:4:5)

Efficacy (Sperm

Motility)
[5]

Table 2: Pharmacokinetic Parameters of TDI-10229 in Mice

Dosage
Administr
ation
Route

Cmax
(µM)

AUC
(µg·h/mL)

Mean
Residenc
e Time (h)

Bioavaila
bility (%)

Referenc
e

5 mg/kg Oral (p.o.) 15.5 94 3.95 59% [1][2]

20 mg/kg Oral (p.o.) 15.5 94 3.95
Not

specified
[2]

Signaling Pathway
TDI-10229 acts as an inhibitor of soluble adenylyl cyclase (sAC). sAC is a unique source of the

second messenger cyclic AMP (cAMP) that, unlike transmembrane adenylyl cyclases (tmACs),

is regulated by intracellular signals such as bicarbonate (HCO₃⁻) and calcium (Ca²⁺) ions.

Upon activation, sAC converts adenosine triphosphate (ATP) to cAMP. This increase in

intracellular cAMP leads to the activation of Protein Kinase A (PKA), which in turn

phosphorylates downstream target proteins, modulating a variety of cellular functions.
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Caption: Signaling pathway of TDI-10229.
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Experimental Protocols
Protocol 1: Preparation of TDI-10229 Dosing Solution
This protocol describes the preparation of a TDI-10229 solution for oral or intraperitoneal

administration in mice.

Materials:

TDI-10229 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 400 (PEG 400)

Phosphate-buffered saline (PBS), sterile

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Vehicle Preparation: Prepare the vehicle solution by mixing DMSO, PEG 400, and PBS in a

1:4:5 ratio (e.g., for 1 mL of vehicle, mix 100 µL DMSO, 400 µL PEG 400, and 500 µL PBS).

Weighing TDI-10229: Accurately weigh the required amount of TDI-10229 powder based on

the desired final concentration and total volume.

Dissolution:

Add the weighed TDI-10229 powder to a sterile microcentrifuge tube.

Add the DMSO component of the vehicle first and vortex thoroughly to dissolve the

compound.

Sequentially add the PEG 400 and then the PBS, vortexing after each addition to ensure a

homogenous solution.
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Final Volume: Adjust the final volume with the complete vehicle solution if necessary.

Storage: It is recommended to prepare the dosing solution fresh on the day of the

experiment. If short-term storage is necessary, store at 4°C and protect from light.

Protocol 2: In Vivo Efficacy Study - Assessment of
Sperm Motility
This protocol outlines a procedure to assess the in vivo efficacy of TDI-10229 on sperm motility

in mice following a single dose.

Materials:

Male mice (e.g., C57BL/6, 8-12 weeks old)

TDI-10229 dosing solution (prepared as in Protocol 1)

Vehicle solution (control)

Gavage needles (for oral administration) or sterile syringes and needles (for intraperitoneal

injection)

Surgical tools for dissection

Sperm collection and analysis reagents (e.g., Human Tubal Fluid medium)

Computer-Assisted Sperm Analysis (CASA) system
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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